Cas no 1823941-80-5 (4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine)

• Product Name: 4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine
• CAS No: 1823941-80-5
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 4817394
• Update Time: 2025-11-05

4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-1-CYCLOPROPYL-1H-PYRAZOLO[3,4-D]PYRIMIDINE
• 4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine

• Inchi： 1S/C8H7ClN4/c9-7-6-3-12-13(5-1-2-5)8(6)11-4-10-7/h3-5H,1-2H2
• InChI Key： ABQSBBAJQHVKTH-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C2=NC=N1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• XLogP3: 1.6
• Topological Polar Surface Area: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine

4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine: A Comprehensive Overview

The compound 4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine, identified by the CAS number 1823941-80-5, is a structurally unique heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This molecule belongs to the class of pyrazolo[3,4-D]pyrimidines, which are known for their versatile applications in drug discovery and materials science. The presence of a chloro group at the 4-position and a cyclopropyl group at the 1-position introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of pyrazolo[3,4-D]pyrimidines as potential leads for developing new drugs targeting various diseases. For instance, researchers have explored the anti-inflammatory properties of this compound class, demonstrating its ability to inhibit key inflammatory pathways. Additionally, the antimicrobial activity of 4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine has been investigated, showing promising results against a range of bacterial and fungal pathogens. These findings underscore the compound's potential as a versatile therapeutic agent.

The synthesis of 4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield. This approach not only simplifies the synthesis process but also reduces the environmental footprint, aligning with current trends toward sustainable chemical practices.

In terms of applications, this compound has shown promise in the field of optoelectronics. Its unique electronic structure makes it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Researchers have demonstrated that incorporating this compound into OLED architectures can improve device performance by enhancing charge transport properties and emission efficiency.

The structural versatility of 4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine also lends itself to further functionalization. By modifying the substituents at various positions on the heterocyclic ring, chemists can tailor the compound's properties for specific applications. For example, introducing electron-donating groups can enhance its solubility in organic solvents, while electron-withdrawing groups can increase its stability under harsh conditions.

From a pharmacological perspective, this compound has been evaluated for its potential as an anticancer agent. Preclinical studies have shown that it exhibits selective cytotoxicity against cancer cell lines while sparing normal cells. This selectivity is attributed to its ability to target specific signaling pathways that are overactive in cancer cells. Furthermore, ongoing research is exploring its potential as an inhibitor of protein kinases, which are key players in cancer progression.

In conclusion, 4-Chloro-1-cyclopropyl-1H-pyrazolo[3,4-D]pyrimidine represents a fascinating example of how structural diversity can lead to multifaceted applications in chemistry and pharmacology. With its unique properties and promising results from recent studies, this compound continues to be a focal point for researchers seeking innovative solutions in drug discovery and materials science.